molecular formula C₃₆H₄₄BrO₂P B1142491 (10-(2,5-Dihydroxy-3,4-dimethylphenyl)decyl)triphenylphosphonium bromide CAS No. 1146973-74-1

(10-(2,5-Dihydroxy-3,4-dimethylphenyl)decyl)triphenylphosphonium bromide

Cat. No. B1142491
CAS RN: 1146973-74-1
M. Wt: 619.61
InChI Key:
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Description

(10-(2,5-Dihydroxy-3,4-dimethylphenyl)decyl)triphenylphosphonium bromide is a useful research compound. Its molecular formula is C₃₆H₄₄BrO₂P and its molecular weight is 619.61. The purity is usually 95%.
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properties

CAS RN

1146973-74-1

Product Name

(10-(2,5-Dihydroxy-3,4-dimethylphenyl)decyl)triphenylphosphonium bromide

Molecular Formula

C₃₆H₄₄BrO₂P

Molecular Weight

619.61

IUPAC Name

10-(2,5-dihydroxy-3,4-dimethylphenyl)decyl-triphenylphosphanium;bromide

InChI

InChI=1S/C36H43O2P.BrH/c1-29-30(2)36(38)31(28-35(29)37)20-12-7-5-3-4-6-8-19-27-39(32-21-13-9-14-22-32,33-23-15-10-16-24-33)34-25-17-11-18-26-34;/h9-11,13-18,21-26,28H,3-8,12,19-20,27H2,1-2H3,(H-,37,38);1H

SMILES

CC1=C(C=C(C(=C1C)O)CCCCCCCCCC[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)O.[Br-]

Origin of Product

United States

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